molecular formula C14H14N2O4 B8487552 N-(2-Phthalimidoethoxy methyl) acrylamide

N-(2-Phthalimidoethoxy methyl) acrylamide

Cat. No.: B8487552
M. Wt: 274.27 g/mol
InChI Key: GRJRHAJOGUITFI-UHFFFAOYSA-N
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Description

N-(2-Phthalimidoethoxy methyl) acrylamide is a useful research compound. Its molecular formula is C14H14N2O4 and its molecular weight is 274.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H14N2O4

Molecular Weight

274.27 g/mol

IUPAC Name

N-[2-(1,3-dioxoisoindol-2-yl)ethoxymethyl]prop-2-enamide

InChI

InChI=1S/C14H14N2O4/c1-2-12(17)15-9-20-8-7-16-13(18)10-5-3-4-6-11(10)14(16)19/h2-6H,1,7-9H2,(H,15,17)

InChI Key

GRJRHAJOGUITFI-UHFFFAOYSA-N

Canonical SMILES

C=CC(=O)NCOCCN1C(=O)C2=CC=CC=C2C1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Approximately equimolar amounts of N-(2-hydroxyethyl phthalimide (about 5 molar percent excess) and dried IBMA were mixed together in a reaction flask with 0.5 weight percent toluene sulfonic acid, based on the weight of IBMA, and 200 ppm MEHQ added. The nearly dry blend was stirred and heated using an external oil bath. When the temperature reached 65° C., a rapid reaction ensued and the reaction mixture partially liquified. After a short period of time, the reaction rate (as evidenced by the isobutyl alcohol removal) almost stopped, and the reaction mixture solidified. The reaction mixture was then rapidly heated to about 120° C., and the reaction again proceeded vigorously, going to near quantitative yields in a few more minutes. The product was a clear, low viscosity liquid at 120° C. which solidified at about 65° C. to a waxy, opaque white solid which was found to be readily soluble in acrylonitrile. The product was the 2-hydroxyethyl phthalimide ether of N-(hydroxymethyl) acrylamide.
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